Cas no 1261940-02-6 (2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid)

• Product Name: 2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid
• CAS No: 1261940-02-6
• MF: C₁₅H₁₀Cl₂O₄
• MW: 325.14350271225
• MDL: MFCD18322633
• CID: 1219352
• PubChem ID: 53228452
• Update Time: 2025-07-31

2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid
• MFCD18322633
• DTXSID30691985
• 2',4-Dichloro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%
• 1261940-02-6

• MDL： MFCD18322633
• Inchi： 1S/C15H10Cl2O4/c1-21-15(20)9-3-5-12(16)10(7-9)8-2-4-13(17)11(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： JDQWRGYBNHBAEM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 323.9956142g/mol
• Monoisotopic Mass: 323.9956142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid

Research Briefing on 2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid (CAS: 1261940-02-6)

This research briefing provides an in-depth analysis of the latest advancements and applications of 2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid (CAS: 1261940-02-6), a compound of significant interest in the chemical, biological, and pharmaceutical fields. The compound's unique structural features and potential therapeutic applications have made it a focal point of recent studies. Below, we summarize key findings from recent literature, highlighting its synthesis, mechanisms, and potential uses.

Recent studies have explored the synthetic pathways for 2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of its production while minimizing byproducts. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary research indicates that this compound exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its potential as a lead compound for developing anti-inflammatory agents. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity.

Further investigations have explored its pharmacokinetic properties. A recent preclinical study highlighted its moderate bioavailability and metabolic stability, suggesting the need for structural modifications to improve its drug-like properties. Researchers are also investigating its potential as a scaffold for designing derivatives with enhanced efficacy and reduced toxicity.

The compound's applications extend beyond therapeutics. A 2024 report in ACS Chemical Biology discussed its use as a chemical probe for studying protein-ligand interactions, leveraging its unique structural motifs. This dual utility underscores its versatility in both drug discovery and basic research.

In conclusion, 2-chloro-5-(2-chloro-5-methoxycarbonylphenyl)benzoic Acid (CAS: 1261940-02-6) represents a promising candidate for further development in medicinal chemistry. Ongoing research aims to address its limitations while capitalizing on its therapeutic potential. Future studies should focus on in vivo validation and translational applications to fully realize its benefits.